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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

Cat. No.: B1669072

Abstract: This document provides detailed application notes and protocols for the use of
Pigment Yellow 74 (PY74) in coatings and thin film research. It is intended for researchers,
scientists, and professionals in drug development who are exploring the material science
applications of organic pigments. This guide covers the fundamental properties of PY74,
protocols for its dispersion and incorporation into water-based acrylic coatings, and methods for
the fabrication and characterization of PY74 thin films.

Introduction to Pigment Yellow 74 (PY74)

Pigment Yellow 74 is a monoazo arylide pigment known for its bright, greenish-yellow shade.[1]
[2] It is a significant commercial pigment widely used in the paint, coatings, and printing ink
industries.[1][3] PY74 is valued for its high tinting strength, good lightfastness, and favorable
rheological properties.[1] It is available in various particle sizes, offering a range from
transparent to opaque grades, making it a versatile colorant for diverse applications.[1][2] The
opaque versions are often used as a lead-free substitute for chrome yellow pigments in
applications like road marking paints.[1]

Properties of Pigment Yellow 74

A summary of the key physical, chemical, and fastness properties of Pigment Yellow 74 is
presented in the tables below. These properties can vary depending on the specific grade and
manufacturer of the pigment.

Table 1. General and Physical Properties of Pigment Yellow 74
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Property Value References
C.l. Name Pigment Yellow 74 [415]

C.I. Number 11741 [4][5]

CAS Number 6358-31-2 [41[5]
Molecular Formula C1sH18N4Os [41[6]
Molecular Weight 386.36 g/mol [4116]1[7]
Appearance Yellow Powder [4161[7]
Density 1.28 - 1.6 g/cm?3 [21[71[8]

Oil Absorption

27 - 50 g/100g

[2](8]

pH of Water Extract

55-75

[8]

Melting Point

275 - 293 °C (decomposes)

[2](7]

Table 2: Fastness and Resistance Properties of Pigment Yellow 74 in Coatings

Property Rating (1-5 or 1-8 Scale) References
Lightfastness (Full Shade) 5-8 [21[4]15][8]
Lightfastness (Tint) 5-7 [2]

Heat Resistance 140 - 200 °C [415181191
Water Resistance 5 [41[5][6]

Oil Resistance 4-5 [4][5][6]

Acid Resistance 5 [41151[6]
Alkali Resistance 5 [4][5][6]
Ethanol Resistance 3-4 [2]

Weather Fastness 3 [2]
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Note: Fastness is typically rated on a scale of 1 to 5 (where 5 is excellent) or 1 to 8 for
lightfastness (where 8 is the highest).

Application in Coatings

PY74 is extensively used in both water-based and solvent-based coating systems, including
decorative paints, industrial coatings, and traffic paints.[1][2] Its good dispersibility and
rheological properties allow for high pigment loading without adversely affecting the flow
characteristics of the paint.[1]

Experimental Workflow for Coating Formulation and
Testing

The following diagram illustrates the general workflow for creating and evaluating a coating
formulated with Pigment Yellow 74.

Characterization & Testing

Color & Tint Strength
(ASTM D387, ASTM D2244)

Application |
Coating Application Weathering & Lightfastness
(e.g., drawdown on substrate) (QUV/Xenon Arc)
Formulation
Pigment Dispersion Incorporate > Paint Formulation »| Rheology Measurement
(PY74, Water, Dispersant, Defoamer) (Dispersion, Binder, Additives) = 9y

».| Fineness of Dispersion
(ASTM D1210)
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Coating Formulation and Testing Workflow
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Protocol for Preparation of a Water-Based PY74 Pigment
Dispersion

This protocol is adapted from a general procedure for creating a stable, resin-free pigment
concentrate.

Materials:
e Pigment Yellow 74 powder

Deionized water

Polymeric dispersant (e.g., acidic group polyester compound)

Defoamer

Biocide

Equipment:

» High-speed dissolver/mixer

o Laboratory bead mill with grinding media (e.g., Zirconia beads)
e Hegman gauge

Procedure:

e Premixing:

o To a suitable vessel, add the calculated amount of deionized water and begin stirring at a
low speed.

o Slowly add the polymeric dispersant and allow it to dissolve completely.
o Add a portion of the defoamer to the mixture.

e Pigment Addition:
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o Gradually add the Pigment Yellow 74 powder to the vortex of the stirred liquid. Increase
the mixing speed as needed to ensure good wetting of the pigment particles.

o Continue mixing at high speed for 15-20 minutes until a homogeneous pre-dispersion is
achieved.

e Grinding:
o Transfer the pre-dispersion to the bead mill.

o Mill the dispersion until the desired fineness of grind is achieved. This is monitored by
taking samples periodically and testing with a Hegman gauge. A reading of 7+ is often
targeted for high-quality dispersions.

o Let-down:

o Once the target fineness is reached, transfer the dispersion from the mill to a separate
vessel.

o Add the remaining defoamer and the biocide under slow agitation.
o Mix for an additional 10-15 minutes to ensure homogeneity.
e Quality Control:

o Measure the final fineness of grind (ASTM D1210), viscosity, and color strength (ASTM
D387) of the dispersion.

Protocol for Formulation of a Water-Based Acrylic Paint

This protocol provides a general guideline for incorporating the PY74 pigment dispersion into a
simple water-based acrylic latex paint.

Materials:
o PY74 Pigment Dispersion (prepared as in 3.2)

e Acrylic latex binder (e.g., styrene-acrylic emulsion)
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Deionized water

Coalescing agent (e.g., Texanol)

Rheology modifier (thickener)

Defoamer

Procedure:

Binder Addition:

o In a mixing vessel, add the acrylic latex binder under slow agitation.

Dispersion Incorporation:

o Slowly add the PY74 pigment dispersion to the binder with continuous mixing.

Additive Incorporation:

o In a separate container, pre-mix the deionized water, coalescing agent, and defoamer.

o Slowly add this mixture to the main batch.

Viscosity Adjustment:

o Gradually add the rheology modifier to the paint while monitoring the viscosity until the
desired consistency is achieved.

o Continue mixing for 15-20 minutes to ensure all components are fully incorporated.

Final Quality Checks:

o Allow the paint to equilibrate.

o Measure the final pH, viscosity, and apply a drawdown to a substrate to evaluate color,
gloss, and hiding power.
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Application in Thin Film Research

The use of organic pigments like PY74 in thin film applications is an emerging area of research,
with potential applications in organic electronics, sensors, and color filters. Thin films of organic
pigments can be fabricated using various techniques, including physical vapor deposition
(PVD) and solution-based methods like spin coating.

Experimental Workflow for Thin Film Fabrication and
Characterization

The following diagram outlines the general steps involved in creating and analyzing PY74 thin
films.

Characterization
Preparation Fabrication Morphology & Structure
(AFM, SEM, XRD)
PY74 Source Material Ng Spin Coating N b4
(Powder or Solution) (Solution Deposition) |_|
><' > Thickness Measurement
_— A (e.g., Profilometry)
. Thermal Evaporation ||
Substrate Cleaning L - (PVD) L A
\;

Optical Properties
(UV-Vis Spectroscopy)

Click to download full resolution via product page

Thin Film Fabrication and Characterization Workflow

Generalized Protocol for PY74 Thin Film Deposition via
Thermal Evaporation

This is a general protocol for the physical vapor deposition of an organic material and may
need to be optimized for PY74.

Equipment:
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High-vacuum thermal evaporation system

Substrate holder and heater

Quartz crystal microbalance (QCM) for thickness monitoring

Tungsten or molybdenum evaporation boat

Clean substrates (e.g., glass, silicon wafer)
Procedure:
o Substrate Preparation:

o Thoroughly clean the substrates using a sequence of solvents (e.g., acetone, isopropanol,
deionized water) in an ultrasonic bath.

o Dry the substrates with a nitrogen gun and load them into the substrate holder in the
deposition chamber.

e Source Preparation:
o Place a small amount of PY74 powder into the evaporation boat.
e Deposition:

Evacuate the chamber to a high vacuum (e.g., < 10~ Torr).

[¢]

o If desired, heat the substrate to a specific temperature.
o Gradually increase the current to the evaporation boat to heat the PY74 powder.

o Monitor the deposition rate and thickness using the QCM. A slow deposition rate (e.g., 0.1-
0.5 AJs) is often preferred for better film morphology.

o Once the desired thickness is achieved, close the shutter and turn off the power to the
boat.

e Cooling and Venting:
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o Allow the system and substrate to cool down before venting the chamber to atmospheric
pressure with an inert gas like nitrogen.

o Remove the coated substrates for characterization.

Generalized Protocol for PY74 Thin Film Deposition via
Spin Coating

This protocol describes a general method for depositing a thin film from a solution. The solvent
and concentration will need to be optimized for PY74.

Materials:
e PY74 Nanoparticle dispersion or a solution of PY74 in a suitable solvent

» Appropriate solvent (e.g., a solvent in which PY74 has some solubility or can be dispersed
as nanopatrticles)

e Clean substrates

Equipment:

e Spin coater

e Micropipette

e Hotplate

Procedure:

e Solution/Dispersion Preparation:

o Prepare a dilute solution or a stable nanoparticle dispersion of PY74 in a suitable volatile
solvent. The concentration will directly affect the final film thickness.

e Substrate Preparation:

o Clean the substrates as described in the thermal evaporation protocol.
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o Deposition:

o Place a substrate on the chuck of the spin coater and turn on the vacuum to hold it in
place.

o Dispense a small amount of the PY74 solution/dispersion onto the center of the substrate
using a micropipette.

o Start the spin coater. A typical two-step process might involve a slow spin (e.g., 500 rpm
for 10 seconds) to spread the liquid, followed by a fast spin (e.g., 3000 rpm for 30-60
seconds) to thin the film to the desired thickness.

e Drying/Annealing:

o After spinning stops, carefully remove the substrate and place it on a hotplate at a
moderate temperature (e.g., 60-100 °C) to evaporate any remaining solvent. This step can
also be used to anneal the film, which may influence its crystallinity and morphology.

e Characterization:
o Analyze the film for thickness, uniformity, morphology, and optical properties.

Characterization of Coatings and Thin Films

A variety of analytical techniques can be used to characterize coatings and thin films containing
PY74.

Table 3: Common Characterization Techniques
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Technique

Purpose

ASTM/ISO Standard

To determine the fineness of

Hegman Gauge ) ) o o ASTM D1210
pigment dispersion in a liquid.
To prepare pigment
Mechanical Muller dispersions for color and tint ASTM D387
strength testing.
Spectrophotometer/Colorimete  To measure color coordinates
ASTM D2244

r

and calculate color differences.

Rheometer

To measure viscosity and
viscoelastic properties of the

coating.

QUV Accelerated Weathering
Tester

To simulate weathering effects
of sunlight and moisture using

fluorescent UV lamps.

ASTM G154, ASTM D4587

Xenon Arc Weathering Tester

To simulate the full spectrum of
sunlight for accelerated

weathering tests.

ASTM G155

Profilometer/Ellipsometer

To measure the thickness of

thin films.

Atomic Force Microscopy
(AFM)

To image the surface
topography and morphology of
thin films at the nanoscale.

Scanning Electron Microscopy
(SEM)

To visualize the surface and
cross-section of coatings and

thin films.

X-ray Diffraction (XRD)

To determine the crystalline
structure of the pigment in the

film.

UV-Visible Spectroscopy

To measure the absorbance,
transmittance, and reflectance

of the films.
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Safety Precautions

When handling Pigment Yellow 74 powder, it is important to avoid creating dust. Use in a well-
ventilated area and wear appropriate personal protective equipment (PPE), including a dust
mask, gloves, and safety glasses. Consult the Safety Data Sheet (SDS) from the manufacturer
for specific handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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